Cas no 53725-42-1 (N-(furan-2-ylmethyl)-2-(2,2,6,6-tetramethylpiperidin-1-yl)acetamide)

• Product Name: N-(furan-2-ylmethyl)-2-(2,2,6,6-tetramethylpiperidin-1-yl)acetamide
• CAS No: 53725-42-1
• MF: C₁₆H₂₆N₂O₂
• MW: 278.389844417572
• CID: 1583115
• PubChem ID: 104580
• Update Time: 2025-04-21

N-(furan-2-ylmethyl)-2-(2,2,6,6-tetramethylpiperidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-ylmethyl)-2-(2,2,6,6-tetramethylpiperidin-1-yl)acetamide
• 1-[N-(2-Furylmethyl)glycyl]-2,2,6,6-tetramethylpiperidine
• DTXSID70968486
• 53725-42-1
• BRN 1649648
• N-[(Furan-2-yl)methyl]-2-(2,2,6,6-tetramethylpiperidin-1-yl)ethanimidic acid
• 1-(N-(2-Furylmethyl)glycyl)-2,2,6,6-tetramethylpiperidine
• Piperidine, 1-(N-(2-furylmethyl)glycyl)-2,2,6,6-tetramethyl-

• Inchi： 1S/C16H26N2O2/c1-15(2)8-6-9-16(3,4)18(15)12-14(19)17-11-13-7-5-10-20-13/h5,7,10H,6,8-9,11-12H2,1-4H3,(H,17,19)
• InChI Key： QXWWEACWIMHXFM-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C)(C)CCCC1(C)C)NCC1=CC=CO1

Computed Properties

• Exact Mass: 278.19958
• Monoisotopic Mass: 278.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 45.48